Cas no 27609-90-1 (Benzonitrile,2-formyl-3-methyl-)

• Product Name: Benzonitrile,2-formyl-3-methyl-
• CAS No: 27609-90-1
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 251305
• PubChem ID: 45083568
• Update Time: 2025-11-02

Benzonitrile,2-formyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-formyl-3-methyl-
• m-Tolunitrile, 2-formyl-
• Phthalaldehydonitrile,3-methyl- (8CI)
• Phthalaldehydonitrile, 3-methyl- (8CI)
• 2-formyl-3-methylbenzonitrile
• 27609-90-1

• Inchi： 1S/C9H7NO/c1-7-3-2-4-8(5-10)9(7)6-11/h2-4,6H,1H3
• InChI Key： GKGFKMQIBYSGEI-UHFFFAOYSA-N
• SMILES： O=CC1C(C#N)=CC=CC=1C

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 40.86

Additional information on Benzonitrile,2-formyl-3-methyl-

Benzonitrile,2-formyl-3-methyl- (CAS No. 27609-90-1): Properties, Applications, and Market Insights

Benzonitrile,2-formyl-3-methyl- (CAS No. 27609-90-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure combining a benzonitrile core with formyl and methyl substituents, serves as a versatile intermediate in synthetic chemistry. Its applications span across agrochemicals, pharmaceuticals, and material science, making it a subject of interest for researchers and industry professionals alike.

The chemical properties of Benzonitrile,2-formyl-3-methyl- include a molecular weight of 145.16 g/mol and a distinct aromatic nitrile functionality. The presence of the formyl group (-CHO) and methyl group (-CH3) at the 2 and 3 positions, respectively, enhances its reactivity, enabling it to participate in various condensation and nucleophilic addition reactions. This reactivity profile makes it invaluable for synthesizing complex molecules, particularly in the development of heterocyclic compounds and pharmaceutical intermediates.

One of the most prominent applications of Benzonitrile,2-formyl-3-methyl- is in the pharmaceutical industry, where it acts as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Recent studies highlight its role in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics. Additionally, its use in agrochemical formulations has been explored, particularly in the synthesis of pesticides and herbicides, addressing global concerns about food security and sustainable agriculture.

From a market perspective, the demand for Benzonitrile,2-formyl-3-methyl- is driven by advancements in green chemistry and the shift toward environmentally friendly synthetic routes. Companies are increasingly focusing on optimizing production processes to minimize waste and energy consumption, reflecting broader industry trends. The compound's compatibility with catalytic reactions and biocatalysis further enhances its appeal in sustainable chemical manufacturing.

Researchers are also investigating the potential of Benzonitrile,2-formyl-3-methyl- in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its electron-withdrawing nitrile group and aromatic stability make it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells, contributing to the renewable energy sector's growth.

In terms of safety and handling, Benzonitrile,2-formyl-3-methyl- requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its handling should adhere to good laboratory practices to ensure safety and environmental protection.

The future outlook for Benzonitrile,2-formyl-3-methyl- is promising, with ongoing research exploring its potential in drug discovery and advanced materials. As industries continue to prioritize innovation and sustainability, this compound is expected to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and energy.

For those seeking detailed technical data or sourcing options, Benzonitrile,2-formyl-3-methyl- (CAS No. 27609-90-1) is available through specialized chemical suppliers who provide high-purity grades tailored to specific applications. Always verify the supplier's certifications and compliance with regional regulations to ensure quality and safety.